(RS)-S-Ethyl-S-(4-nitrophenyl)sulfoximide

• Molecular Formula: C8H10N2O3S
• Molecular Weight: 214.24 g/mol
• IUPAC Name: ethyl-imino-(4-nitrophenyl)-oxo-λ6-sulfane
• InChI: InChI=1S/C8H10N2O3S/c1-2-14(9,13)8-5-3-7(4-6-8)10(11)12/h3-6,9H,2H2,1H3
• InChI Key: VTONWPRITDCKRC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=N)(=O)C1=CC=C(C=C1)[N+](=O)[O-]

Description

(RS)-S-Ethyl-S-(4-nitrophenyl)sulfoximide is a useful research compound. Its molecular formula is C8H10N2O3S and its molecular weight is 214.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30.5 ml of oleum (20% SO3) was added carefully, on an ice bath, to 6.00 g (30.12 mmol) of (RS)-1-ethylsulfinyl-4-nitrobenzene. Then, under argon, 2.35 g (36.14 mmol) of sodium azide was added carefully, in portions and with stirring, and the mixture was then heated to 45° C. After 6 hours the mixture was cooled to room temperature and carefully poured onto ice. The mixture was alkalized with sodium hydrogencarbonate and was extracted with ethyl acetate (2×). The combined organic phases were dried (Na2SO4), filtered and concentrated by evaporation. 5.74 g (26.79 mmol; yield: 89%) of the product was obtained.